Cas no 1806480-08-9 (1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one)
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one
-
- Inchi: 1S/C11H12BrClO/c1-8-3-2-4-9(7-12)11(8)10(14)5-6-13/h2-4H,5-7H2,1H3
- InChI Key: LHWDDOGIXNVRMP-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(C)C=1C(CCCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005436-250mg |
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one |
1806480-08-9 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010005436-500mg |
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one |
1806480-08-9 | 97% | 500mg |
855.75 USD | 2021-07-06 | |
| Alichem | A010005436-1g |
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one |
1806480-08-9 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one
Professional Introduction to 1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one) and Its CAS No. 1806480-08-9
1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1806480-08-9, has garnered considerable attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of both bromomethyl and chloro substituents on the aromatic ring and aliphatic chain, respectively, imparts distinct reactivity that makes it a valuable intermediate in organic synthesis.
The molecular structure of 1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one) consists of a phenyl ring substituted with a bromomethyl group at the 2-position and a methyl group at the 6-position, further modified by a chloro-substituted propanone moiety at the 3-position. This configuration endows the compound with a high degree of versatility in chemical transformations, making it a cornerstone in the development of pharmacophores for various therapeutic applications.
In recent years, significant advancements have been made in understanding the role of this compound in medicinal chemistry. The bromomethyl group serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures through nucleophilic addition reactions. Concurrently, the chloro substituent on the propanone backbone facilitates electrophilic aromatic substitution and other transformations that are crucial for drug discovery processes.
The compound's relevance is further underscored by its application in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism. The ability to modify both the aromatic and aliphatic regions of the molecule allows researchers to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability, which are critical factors in drug development.
Recent research has highlighted the compound's potential in developing novel antimicrobial agents. The structural features of 1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one) enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. This has led to investigations into its efficacy against multidrug-resistant strains, underscoring its importance in addressing emerging challenges in antimicrobial therapy.
The synthetic methodologies involving this compound have also seen considerable innovation. Advances in catalytic systems have enabled more efficient and selective transformations, reducing unwanted byproducts and improving overall yields. These developments are particularly significant in industrial-scale production, where cost-effectiveness and environmental sustainability are paramount.
The pharmaceutical industry has been particularly keen on exploring derivatives of 1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one) due to its demonstrated ability to serve as a scaffold for drug candidates. By leveraging its reactive sites, chemists can design molecules with enhanced binding affinity and reduced toxicity profiles. This approach aligns with current trends in medicinal chemistry toward rational drug design and high-throughput screening strategies.
In conclusion, 1-(2-(Bromomethyl-6-methylphenyl)-3-chloropropan-1-one (CAS No. 1806480-08-9) represents a compelling subject of study in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple disciplines within the life sciences sector.
1806480-08-9 (1-(2-(Bromomethyl)-6-methylphenyl)-3-chloropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)